Cas no 1846-67-9 (2-Heptynal)

2-Heptynal structure

Product Name:2-Heptynal

CAS No:1846-67-9

Molecular Formula:C₇H₁₀O

Molecular Weight:110.1537

CID:1378384

PubChem ID:549253

2-Heptynal Properties

Names and Identifiers

- hept-2-ynal
- 2-Heptynal
- Hept-2-yn-1-al
- SCHEMBL953772
- Butylpropiolaldehyd
- XWZLMLGAYCVWAU-UHFFFAOYSA-N
- DTXSID90338465
- 1846-67-9
- 2-Heptynal #
- InChIKey： XWZLMLGAYCVWAU-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H10O/c1-2-3-4-5-6-7-8/h7H,2-4H2,1H3
- SMILES： CCCCC#CC=O

Computed Properties

Exact Mass: 110.0732
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 110.073164938g/mol
Heavy Atom Count: 8
Complexity: 113
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07
Refractive Index: 1.4171 (estimate)
Boiling Point: 196.47°C (estimate)
Melting Point: -48.35°C (estimate)
Density: 0.9023 (estimate)

2-Heptynal Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	H998715-10mg	2-Heptynal	1846-67-9		10mg	$ 50.00	2022-06-04

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